Cas no 2228516-57-0 (1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine)
1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine
- 2228516-57-0
- EN300-1941029
-
- Inchi: 1S/C10H10ClF2N/c1-6-3-2-4-7(11)8(6)9(14)5-10(9,12)13/h2-4H,5,14H2,1H3
- InChI Key: IGFVWODEZKVDJZ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C)=C1C1(CC1(F)F)N
Computed Properties
- Exact Mass: 217.0469833g/mol
- Monoisotopic Mass: 217.0469833g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26Ų
1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1941029-1g |
1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine |
2228516-57-0 | 1g |
$1458.0 | 2023-09-17 | ||
| Enamine | EN300-1941029-5g |
1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine |
2228516-57-0 | 5g |
$4226.0 | 2023-09-17 | ||
| Enamine | EN300-1941029-10g |
1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine |
2228516-57-0 | 10g |
$6266.0 | 2023-09-17 | ||
| Enamine | EN300-1941029-0.05g |
1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine |
2228516-57-0 | 0.05g |
$1224.0 | 2023-09-17 | ||
| Enamine | EN300-1941029-0.1g |
1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine |
2228516-57-0 | 0.1g |
$1283.0 | 2023-09-17 | ||
| Enamine | EN300-1941029-0.25g |
1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine |
2228516-57-0 | 0.25g |
$1341.0 | 2023-09-17 | ||
| Enamine | EN300-1941029-0.5g |
1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine |
2228516-57-0 | 0.5g |
$1399.0 | 2023-09-17 | ||
| Enamine | EN300-1941029-1.0g |
1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine |
2228516-57-0 | 1g |
$1458.0 | 2023-06-01 | ||
| Enamine | EN300-1941029-2.5g |
1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine |
2228516-57-0 | 2.5g |
$2856.0 | 2023-09-17 | ||
| Enamine | EN300-1941029-5.0g |
1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine |
2228516-57-0 | 5g |
$4226.0 | 2023-06-01 |
1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine
Professional Introduction to Compound with CAS No. 2228516-57-0 and Product Name: 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine
The compound with the CAS number 2228516-57-0 and the product name 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both chloro and methyl substituents on the aromatic ring, combined with the difluorocyclopropane core, imparts distinct electronic and steric properties that make this molecule a promising candidate for further investigation.
Recent studies in medicinal chemistry have highlighted the importance of cyclopropane motifs in drug design. The three-membered ring structure of cyclopropanes introduces significant strain, which can be exploited to enhance binding affinity and selectivity. In particular, the difluorocyclopropane moiety has been shown to improve metabolic stability and bioavailability, making it an attractive feature for developing novel therapeutics. The compound in question, 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine, leverages these properties to potentially target a wide range of biological pathways.
The aromatic ring in this molecule is substituted with a chloro group at the 2-position and a methyl group at the 6-position. These substituents not only influence the electronic distribution of the ring but also play a crucial role in determining its interactions with biological targets. The chloro group is known to enhance lipophilicity and can participate in hydrogen bonding interactions, while the methyl group provides steric bulk that can fine-tune binding affinities. Together, these substituents contribute to the compound's overall pharmacophore, making it a versatile scaffold for drug discovery.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The cyclopropane core and the aromatic ring provide multiple sites for interaction with biological targets, including enzymes and receptors. Preliminary computational studies suggest that this compound may exhibit high binding affinity for certain protein targets, making it a promising lead for further optimization. Additionally, the presence of both fluorine atoms in the difluorocyclopropane moiety enhances metabolic stability, which is a critical factor in drug development.
Recent advances in spectroscopic techniques have allowed researchers to gain deeper insights into the structural and dynamic properties of this compound. NMR spectroscopy has been particularly useful in elucidating its molecular structure, while computational methods such as molecular dynamics simulations have provided valuable information about its conformational flexibility. These studies have revealed that the compound exists primarily as a single conformer in solution, which suggests that it may adopt a specific orientation when bound to biological targets.
In vitro studies have begun to explore the biological activity of 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine, with initial results indicating potential efficacy against several disease-related pathways. For instance, preliminary assays suggest that this compound may inhibit the activity of certain enzymes involved in inflammation and cancer progression. While these findings are still preliminary, they underscore the compound's potential as a therapeutic agent. Further research is needed to fully characterize its biological profile and to identify any potential side effects or toxicities.
The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes have been explored, but recent advances in catalytic methods have opened up new possibilities for more efficient production. Transition-metal-catalyzed reactions, in particular, have shown promise in constructing the cyclopropane core and introducing the desired substituents on the aromatic ring. These methods not only improve yield but also reduce waste, aligning with modern green chemistry principles.
The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties. By leveraging structure-based drug design strategies, researchers hope to enhance its binding affinity and selectivity while minimizing any off-target effects. Additionally, explorations into prodrug formulations could further improve its bioavailability and therapeutic efficacy. As our understanding of molecular interactions continues to evolve, compounds like 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine are poised to play a crucial role in next-generation pharmaceuticals.
In conclusion, the compound with CAS number 2228516-57-0 and product name 1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. With continued research and development efforts focused on optimizing its pharmacological properties, this compound has the potential to advance our understanding of disease mechanisms and contribute to novel therapeutic strategies.
2228516-57-0 (1-(2-chloro-6-methylphenyl)-2,2-difluorocyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)